Cas no 1783792-90-4 (3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-one)

• Product Name: 3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-one
• CAS No: 1783792-90-4
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6106299
• PubChem ID: 84773650
• Update Time: 2025-10-23

3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-one
• 1783792-90-4
• EN300-1738312

• Inchi： 1S/C10H17N3O/c1-8(2)7-13-9(4-6-12-13)10(14)3-5-11/h4,6,8H,3,5,7,11H2,1-2H3
• InChI Key： XEUIFHVWZOASJC-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1=CC=NN1CC(C)C

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.9Ų

Additional information on 3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-one

Comprehensive Overview of 3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-one (CAS No. 1783792-90-4)

3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-one (CAS No. 1783792-90-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique pyrazole and propan-1-one structural motifs, serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The compound's molecular structure features a 1H-pyrazole ring substituted with a 2-methylpropyl group at the 1-position and a 3-aminopropan-1-one moiety at the 5-position. This configuration imparts distinct chemical properties, making it a versatile building block for designing novel therapeutic agents. The presence of the amino group enhances its reactivity, enabling further functionalization for targeted applications.

In recent years, 3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-one has been explored for its potential role in modulating enzymatic activity and receptor interactions. Its structural similarity to known pharmacophores has led to investigations into its use as a scaffold for developing kinase inhibitors and GPCR modulators, which are critical in treating various diseases. The compound's CAS No. 1783792-90-4 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, the preparation of 3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-one involves multi-step organic transformations, often starting from readily available pyrazole derivatives. Key steps include N-alkylation of the pyrazole ring and subsequent introduction of the aminopropanone side chain. Optimizing these synthetic routes is a focal point for researchers aiming to improve yield and purity, which are essential for large-scale applications.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its utility in drug formulation. Studies have shown that 3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-one exhibits moderate solubility in polar organic solvents, which facilitates its use in various reaction conditions. Its logP value suggests favorable membrane permeability, a desirable trait for bioactive molecules.

In the context of current research trends, 3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-one aligns with the growing demand for small-molecule therapeutics and precision medicine. Its modular structure allows for rapid diversification, enabling the creation of libraries of analogs for high-throughput screening. This approach is particularly valuable in identifying lead compounds for diseases with unmet medical needs.

Market dynamics indicate a rising interest in pyrazole-based compounds, driven by their broad pharmacological potential. CAS No. 1783792-90-4 is often referenced in patents and scientific literature, underscoring its commercial and academic significance. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the demand from pharmaceutical and biotechnology sectors.

For researchers exploring 3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-one, it is essential to consider its handling and storage requirements. While not classified as hazardous, standard laboratory practices should be followed to ensure safety. The compound's stability under various conditions is an area of ongoing study, with preliminary data suggesting compatibility with common laboratory environments.

Looking ahead, the future of 3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-one appears promising, with potential expansions into catalysis and material science. Its unique structure could inspire innovations beyond pharmaceuticals, such as in the development of functional materials with tailored properties. Collaborative efforts between academia and industry will likely accelerate its adoption in diverse applications.

In summary, 3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-1-one (CAS No. 1783792-90-4) represents a compelling example of how specialized intermediates can drive advancements in science and technology. Its multifaceted applications, coupled with its synthetic accessibility, position it as a valuable asset for researchers and developers alike. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping the next generation of innovative solutions.